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A comprehensive guide for researchers and drug
development professionals
Futokadsurin C, a tetrahydrofuran lignan, has emerged as a compound of interest within the

scientific community due to its potential therapeutic applications. This technical guide provides

a detailed overview of its discovery, natural origin, and reported biological activities, with a

focus on presenting quantitative data and experimental methodologies for the benefit of

researchers, scientists, and drug development professionals.

Discovery and Origin
Futokadsurin C was first identified and isolated from the aerial parts of Piper futokadsura

(Choisy) Ohwi, a plant belonging to the Piperaceae family.[1][2][3] This plant, also known as

Piper kadsura, is a vine-like species native to the forests of East Asia, including Japan, Korea,

and Taiwan.[4] In traditional Chinese medicine, the stem of this plant, referred to as

"Haifengteng," has been utilized for treating conditions such as asthma and rheumatic arthritis.

[3][4]

The initial isolation and structural elucidation of futokadsurin C, along with its analogs

futokadsurin A and B, were described in a 2005 publication by Konishi et al.[5] Subsequent

studies by other research groups have further confirmed its presence in P. kadsura and

explored its biological properties.[3]
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Table 1: Chemical and Physical Properties of Futokadsurin C

Property Value

Chemical Formula C₂₁H₂₄O₅[1][6]

Molar Mass 356.41 g/mol [1][6]

IUPAC Name

5-[(2R,3R,4S,5S)-5-(3,4-

Dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-

furanyl]-1,3-benzodioxole[6]

Class Lignan (Tetrahydrofuran lignan)[1][5]

CAS Number 852459-91-7[6]

Biological Activity and Mechanism of Action
Current research indicates that futokadsurin C possesses anti-neuroinflammatory properties.

Its primary reported biological activity is the inhibition of nitric oxide (NO) production.[3][5]

Overproduction of NO is a key factor in the pathogenesis of various inflammatory and

neurodegenerative diseases.

A study by Kim et al. (2010) demonstrated that futokadsurin C moderately inhibited the

production of nitric oxide in lipopolysaccharide (LPS)-activated BV-2 microglial cells.[3]

Microglia are the resident immune cells of the central nervous system, and their over-activation

contributes to neuroinflammation.

Table 2: In Vitro Anti-neuroinflammatory Activity of Futokadsurin C

Assay Cell Line
Activating
Agent

Measured
Parameter

Result
(IC₅₀)

Reference

Nitric Oxide

Production

Inhibition

BV-2

(microglial

cells)

Lipopolysacc

haride (LPS)

Nitric Oxide

(NO)
43.1 μM

Kim et al.,

2010[3]
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Furthermore, a study on an aqueous extract of Futokadsura stem, the plant from which

futokadsurin C is derived, has shown neuroprotective effects in an in vivo model of

Alzheimer's disease. The extract was found to decrease the expression of pro-inflammatory

markers such as TNF-α and IL-6, as well as reduce nitric oxide (NO) and nitric oxide synthase

(NOS) levels in the brain of a rat model.[7] While this study used a crude extract, it suggests

that the constituent compounds, including futokadsurin C, contribute to these neuroprotective

effects by mitigating inflammation and oxidative stress.

The proposed mode of action for futokadsurin C involves the modulation of specific cellular

signaling pathways, likely by interacting with receptor sites to alter signal transduction

processes that lead to inflammatory responses.[6]

Experimental Protocols
Inhibition of Nitric Oxide Production in LPS-Activated
BV-2 Cells
The following is a generalized experimental workflow for assessing the inhibitory effect of

futokadsurin C on nitric oxide production, based on standard methodologies.
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Figure 1. Experimental workflow for the nitric oxide inhibition assay.
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Signaling Pathways
The precise signaling pathways modulated by futokadsurin C are still under investigation.

However, based on its inhibitory effect on LPS-induced NO production, it is plausible that it

interferes with the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

signaling pathway. LPS is a known activator of this pathway, which leads to the transcription of

pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).
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Figure 2. Postulated inhibitory effect of Futokadsurin C on the NF-κB signaling pathway.
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Future Directions
Futokadsurin C represents a promising natural product with potential for development as an

anti-neuroinflammatory agent. Future research should focus on:

Elucidation of the precise molecular targets and signaling pathways modulated by

futokadsurin C.

In-depth in vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in

various disease models.

Structure-activity relationship (SAR) studies to identify key functional groups and potentially

synthesize more potent analogs.

This technical guide provides a consolidated resource for researchers and professionals in the

field of drug discovery and development, summarizing the current knowledge on futokadsurin
C and highlighting its potential as a therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Futokadsurin C: A Technical Overview of its Discovery,
Origin, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051360#futokadsurin-c-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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